4-(4-Benzothiazol-2-yl-5-methyl-1H-pyrazol-3-yl)-6-ethyl-benzene-1,3-diol

Specification

• CAS No.: 300826-23-7
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.42
• IUPAC Name: 4-[4-(1,3-benzothiazol-2-yl)-5-methyl-1H-pyrazol-3-yl]-6-ethylbenzene-1,3-diol
• Standard InChI: InChI=1S/C19H17N3O2S/c1-3-11-8-12(15(24)9-14(11)23)18-17(10(2)21-22-18)19-20-13-6-4-5-7-16(13)25-19/h4-9,23-24H,3H2,1-2H3,(H,21,22)
• Standard InChI Key: DQGTXSGJJUMZCR-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1O)O)C2=NNC(=C2C3=NC4=CC=CC=C4S3)C

Introduction

4-(4-Benzothiazol-2-yl-5-methyl-1H-pyrazol-3-yl)-6-ethyl-benzene-1,3-diol is a complex organic compound with a molecular formula of C19H17N3O2S and a molecular weight of 351.422 g/mol. This compound combines benzothiazole and pyrazole rings with a benzene-1,3-diol backbone, making it a unique structure for potential applications in pharmaceuticals or materials science.

Synthesis and Preparation

While specific synthesis methods for 4-(4-Benzothiazol-2-yl-5-methyl-1H-pyrazol-3-yl)-6-ethyl-benzene-1,3-diol are not detailed in the available literature, compounds with similar structures often involve multi-step reactions including condensation reactions, nucleophilic substitutions, or cyclization reactions. The synthesis typically requires careful control of reaction conditions to ensure the desired product is formed efficiently.

Biological Activity

Compounds containing benzothiazole and pyrazole rings have been studied for their potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of these rings in 4-(4-Benzothiazol-2-yl-5-methyl-1H-pyrazol-3-yl)-6-ethyl-benzene-1,3-diol suggests it could exhibit similar activities, although specific studies on this compound are not available.

Materials Science

The compound's unique structure might also be of interest in materials science, particularly in the development of new organic materials with specific optical or electrical properties.

Research Findings and Future Directions

Given the limited information available on 4-(4-Benzothiazol-2-yl-5-methyl-1H-pyrazol-3-yl)-6-ethyl-benzene-1,3-diol, further research is needed to explore its synthesis, properties, and potential applications. This could involve detailed structural analysis, biological screening, and materials characterization studies.